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Compound of Interest

Compound Name: 4-Chloro-2-formylnicotinic acid

Cat. No.: B12940485

Get Quote

A Strategic Scaffold for Fused-Ring Heterocycles
and Kinase Inhibitors[1][2]
Executive Summary
4-Chloro-2-formylnicotinic acid (and its ester derivatives, e.g., Methyl 4-chloro-2-

formylnicotinate, CAS 1935042-13-9) represents a "privileged" trifunctional scaffold in organic

synthesis.[1][2] Its value lies in the dense arrangement of three reactive centers on a single

pyridine core:[2]

C2-Formyl Group (-CHO): A handle for condensation, olefination, and cyclization.[2]

C3-Carboxylic Acid/Ester (-COOR): An electrophile for acylation or part of a 1,3-

dielectrophilic system.[1][2]

C4-Chloro Group (-Cl): A highly activated site for Nucleophilic Aromatic Substitution (

).[2]
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This guide outlines the synthesis, reactivity, and application of this scaffold, specifically

focusing on its role as a precursor for 1,8-naphthyridines, pyrido[2,3-d]pyrimidines, and next-

generation kinase inhibitors.

Chemical Architecture & Reactivity Profile[2]
The molecule is defined by its high electron deficiency.[2] The pyridine nitrogen, combined with

the electron-withdrawing carboxyl and formyl groups, renders the C4-position exceptionally

electrophilic.[2]

Feature Chemical Property Synthetic Implication

Core Structure Pyridine (electron-poor)

Resistant to electrophilic

attack; highly susceptible to

nucleophiles.[1][2]

C4-Chloro
Leaving Group (

)

Displaced by amines,

alkoxides, and thiols under

mild conditions.

C2-Formyl Electrophilic Aldehyde
Key for Friedländer synthesis

and Wittig reactions.[1][2]

C3-Carboxyl Acid/Ester
Orthogonal protection allows

sequential derivatization.[1][2]

Reactivity Heatmap (Logic Diagram)
The following diagram illustrates the divergent reactivity pathways available from the core

scaffold.
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Figure 1: Divergent reactivity pathways. The C4 position allows for library generation, while

C2/C3 facilitate core skeletal changes.

Synthesis Protocols
Direct commercial availability of the aldehyde-acid is limited; therefore, in situ generation or

synthesis from the 2-methyl precursor is the industry standard.[2]

Protocol A: Synthesis via Selenium Dioxide Oxidation
This is the most reliable method to access the 2-formyl derivative from Ethyl 4-chloro-2-

methylnicotinate (CAS 164390-30-1).[1][2]

Mechanism: Riley Oxidation.[2] Precursor: Ethyl 4-chloro-2-methylnicotinate.[2][3]

Step-by-Step Methodology:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 4-chloro-2-

methylnicotinate (1.0 eq) in 1,4-dioxane (0.2 M concentration).

Reagent Addition: Add Selenium Dioxide (

) (1.2 eq). Note: Ensure

is finely powdered to prevent clumping.[1][2]
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Reaction: Heat the mixture to reflux (100°C) for 4–6 hours. Monitor via TLC (Hexane:EtOAc

3:1) for the disappearance of the starting material and the appearance of a more polar

aldehyde spot.

Workup:

Cool to room temperature.[2][4]

Filter through a pad of Celite to remove precipitated selenium metal (black solid).

Concentrate the filtrate under reduced pressure.[2][5]

Purification: Purify the residue via flash column chromatography (SiO2, 0-20% EtOAc in

Hexanes).

Yield: Typically 65–75% as a pale yellow solid.[2]

Protocol B:

Diversification (C4-Displacement)
Before cyclization, the C4-chloro group can be substituted to introduce diversity.[2]

Dissolve the 4-chloro-2-formyl intermediate in THF or DMF.

Add the nucleophile (e.g., Morpholine, Aniline, or a primary amine) (1.1 eq).

Base: Add DIPEA (2.0 eq) to scavenge HCl.

Conditions: Stir at 0°C to RT for 1–2 hours. Caution: The aldehyde is reactive; avoid heating

with primary amines unless imine formation is desired.[2]

Medicinal Chemistry Applications
The 4-chloro-2-formylnicotinic acid scaffold is a direct precursor to several bioactive

heterocycles.

1. Synthesis of 1,8-Naphthyridines (Antibacterial/Antitumor)
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The condensation of the 2-formyl and 3-carbonyl groups with primary amines or active

methylene compounds yields 1,8-naphthyridines, a scaffold found in fluoroquinolone antibiotics

(e.g., Gemifloxacin analogs).

Reaction: Friedländer-type condensation.[1][2]

Reagents: 4-Chloro-2-formylnicotinate + Acetone/Active Methylene + Base (KOH or

Piperidine).[1][2]

Outcome: Formation of the second pyridine ring fused to the first.[2]

2. Kinase Inhibitor Development (Sorafenib Analogs)
While Sorafenib utilizes a 4-chloro-picolinamide core, derivatives of 4-chloronicotinic acid are

used to synthesize "Type II" kinase inhibitors that bind to the DFG-out conformation of kinases

(e.g., VEGFR, PDGFR).[2] The C4-position is typically substituted with an aryl-ether or aryl-

amine to extend into the hydrophobic pocket of the enzyme.[1][2]

Workflow Visualization
The following diagram details the synthesis of a Naphthyridine-based inhibitor from the core

scaffold.
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Figure 2: Synthetic workflow from the commercially available methyl-precursor to the bicyclic

drug core.

Critical Handling & Safety
Selenium Dioxide (

): Highly toxic and an environmental hazard.[2] All reactions must be performed in a fume
hood.[2] Waste must be segregated as heavy metal waste.[2]

Electrophilicity: The 4-chloro derivatives are potent skin sensitizers due to their ability to

alkylate proteins via

.[1][2] Double-gloving is recommended.
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Stability: The 2-formyl group is susceptible to oxidation (to the diacid) in air. Store under inert

atmosphere (Argon/Nitrogen) at -20°C.

References
Chemical Building Blocks

Methyl 4-chloro-2-formylnicotinate (CAS 1935042-13-9).[1][2][3][6][7] Available from BLD

Pharm and ChemScene.[2]

Ethyl 4-chloro-2-methylnicotinate (CAS 164390-30-1).[1][2][3] Precursor for oxidation.[2]

Source: [1][2][3]

Synthetic Methodology (Oxidation)

General protocol for

oxidation of 2-methylpyridines to 2-formylpyridines: Sakamoto, T., et al.[2] "Condensed
Heteroaromatic Ring Systems. XIII." Chemical & Pharmaceutical Bulletin, 1987.[2]

Application in Nicotinic Acid derivatives: Zhao, B., et al.[2] "Synthesis of 2-Chloronicotinic

Acid Derivatives." Atlantis Press, 2017.[2]

Medicinal Chemistry Context

Use of 4-chloronicotinic acid scaffolds in kinase inhibitors: Banker, et al.[2] "Development

of Chlorine Containing Molecules for Drug Discovery."[2] PMC Review, 2019.[2]

Reaction Specifics (Friedländer)

Standard protocols for reacting 2-formyl-3-esters to form naphthyridines: J. Org.[1][2]

Chem. literature on "Friedländer Synthesis of 1,8-Naphthyridines."[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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